(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(4-(morpholinosulfonyl)phenyl)methanone

• IUPAC Name: [3-(1-methylpyrazol-3-yl)piperidin-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C20H26N4O4S/c1-22-10-8-19(21-22)17-3-2-9-23(15-17)20(25)16-4-6-18(7-5-16)29(26,27)24-11-13-28-14-12-24/h4-8,10,17H,2-3,9,11-15H2,1H3
• InChI Key: CDIVKTMAQPMGLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C20H26N4O4S
• Molecular Weight: 418.5 g/mol

Description

(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(4-(morpholinosulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C20H26N4O4S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Exploration

• Synthesis and Antiproliferative Activity : A novel heterocycle compound was synthesized and evaluated for its antiproliferative activity. Its structure was characterized using various spectroscopic methods, and its molecular structure was confirmed by X-ray diffraction studies. This study emphasizes the potential application of similar compounds in the development of antiproliferative agents (S. Benaka Prasad et al., 2018).

Enzyme Inhibitory Activities

• Enzyme Inhibitory Activity : Thiophene-based heterocyclic compounds were designed and evaluated for their inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. Molecular docking studies revealed significant interactions at the enzyme active sites, suggesting the potential of such compounds in the development of enzyme inhibitors (A. Cetin et al., 2021).

Antimicrobial and Antifungal Activities

• Antimicrobial and Antifungal Activities : New pyrazole and isoxazole derivatives were synthesized and characterized, demonstrating good antibacterial and antifungal activities against a range of pathogens. This suggests the potential application of structurally similar compounds in the development of new antimicrobial and antifungal agents (P. Sanjeeva et al., 2022).

Molecular Interaction Studies

• Cannabinoid Receptor Antagonism : Studies on the molecular interaction of N-piperidino-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor highlighted its potent and selective antagonist properties, providing a basis for the design of receptor-targeted therapeutics (J. Shim et al., 2002).